Cas no 5410-16-2 (2-Imidazolidinethione,1-butyl-)

• Product name: 2-Imidazolidinethione,1-butyl-
• CAS No: 5410-16-2
• MF: C₇H₁₄N₂S
• MW: 158.26446
• CID: 372145
• PubChem ID: 3034160

2-Imidazolidinethione,1-butyl- Chemical and Physical Properties

Names and Identifiers

• 2-Imidazolidinethione,1-butyl-
• 1-butylimidazolidine-2-thione
• 1-Butyl-2-imidazolidinethione
• 1-Butyl-imidazolidin-2-thion
• 1-butyl-imidazolidine-2-thione
• AC1MHWZR
• EINECS 226-484-5
• HMS2886P21
• n-butylimidazolidine-2-thione
• NSC12588
• SMR000528116
• MLS000737977
• NSC-12588
• NCGC00246729-01
• 2-Imidazolidinethione, 1-butyl-
• NSC 12588
• CHEMBL1308178
• DTXSID7063847
• 5410-16-2
• JEB142T7DS
• NS00032956
• UNII-JEB142T7DS
• 1-N-BUTYLIMIDAZOLIDINE-2-THIONE

• Inchi： InChI=1S/C7H14N2S/c1-2-3-5-9-6-4-8-7(9)10/h2-6H2,1H3,(H,8,10)
• InChI Key： CUKQFZDGLCFERQ-UHFFFAOYSA-N
• SMILES： CCCCN1CCNC1=S

Computed Properties

• Exact Mass: 158.08792
• Monoisotopic Mass: 158.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.4A^2
• XLogP3: 1.2

Experimental Properties

• Density: 1.08
• Boiling Point: 216.5°Cat760mmHg
• Flash Point: 84.8°C
• Refractive Index: 1.56
• PSA: 15.27
• LogP: 1.24330